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Compound of Interest

2-Cyano-3-(2,4,6-
Compound Name:
trimethylphenyl)propionic Acid

CAS No.: 2044707-18-6

Cat. No.: B12335443

Get Quote

Executive Summary

This technical guide provides a rigorous comparative analysis of Propionic Acid (a fundamental
aliphatic metabolic substrate) and 2-Cyano-3-mesitylacrylic Acid (a specialized, sterically
hindered aromatic scaffold).

While Propionic Acid serves as a ubiquitous biological building block and chemical linker, 2-
Cyano-3-mesitylacrylic Acid represents a class of

-cyano-cinnamic acid derivatives engineered for specific steric and electronic properties. This
guide explores their divergent physicochemical profiles, synthetic pathways, and applications in
drug development—specifically contrasting the metabolic utility of the former with the "tunable
warhead" potential of the latter.

Molecular Architecture & Physicochemical
Properties[1]
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The core distinction lies in the steric environment and electronic conjugation. Propionic acid is

flexible and sterically unencumbered, whereas 2-cyano-3-mesitylacrylic acid is rigid,

conjugated, and sterically crowded due to the mesityl (2,4,6-trimethylphenyl) group.

Structural Comparison

2-Cyano-3-mesitylacrylic

Feature Propionic Acid .
Acid
(2E)-2-cyano-3-(2,4,6-
IUPAC Name Propanoic acid trimethylphenyl)prop-2-enoic
acid
Formula
Molecular Weight 74.08 g/mol ~215.25 g/mol
Aliphatic ( Conjugated Aromatic-Vinyl (
Backbone
carbons) carbons)

Steric Profile

Minimal (Flexible ethyl chain)

High (Ortho-methyl groups of

mesityl ring create steric bulk)

Electronic Nature

Weak Nucleophile (alpha-

carbon)

Electrophile (Michael Acceptor

at beta-carbon)

Acid Strength (pKa)

4.87 (Typical carboxylate)

~2.5 — 3.0 (Enhanced acidity
due to

-CN group)

Physical State

Colorless liquid (Pungent)

Crystalline Solid (High melting
point)

Electronic & Steric Effects

» Propionic Acid: The alkyl group exerts a weak inductive electron-donating effect (+1),

destabilizing the carboxylate anion slightly compared to formic acid, resulting in a pKa of

4.87.

e 2-Cyano-3-mesitylacrylic Acid:
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o Electronic: The

-cyano group is strongly electron-withdrawing (-1, -M), significantly stabilizing the
carboxylate anion and increasing acidity (pKa < 3.0).

o Steric (The Mesityl Effect): The 2,4,6-trimethyl substitution pattern forces the aromatic ring
to twist out of planarity with the acrylic double bond to relieve

strain. This decouples the resonance between the aryl ring and the Michael acceptor
system, altering its UV absorption and reactivity compared to unsubstituted cinnamic
acids.

Synthetic Pathways
Propionic Acid Synthesis

Industrially produced via the hydrocarboxylation of ethylene or aerobic oxidation of
propionaldehyde. In biological systems, it is a key metabolite produced from the breakdown of
odd-chain fatty acids and amino acids.

2-Cyano-3-mesitylacrylic Acid Synthesis (Knoevenagel

Condensation)

This compound is synthesized via a Knoevenagel condensation between Mesitaldehyde and
Cyanoacetic acid. The reaction requires a basic catalyst (e.g., piperidine or

-alanine) to generate the carbanion from cyanoacetic acid, which then attacks the aldehyde.

Reaction Scheme Visualization

Mesitaldehyde
(2,4,6-Trimethylbenzaldehyde) Nucleophilic Attack

-H20
Aldol Intermediate (Dehydration) e 2-Cyano-3-mesitylacrylic Acid

’/’Dfﬂ'fﬁ’i"","‘-’ﬂ—* (Unstable) (Crystalline Solid)
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Figure 1: Knoevenagel condensation pathway yielding 2-cyano-3-mesitylacrylic acid. The
dehydration step is driven by the formation of the conjugated system.

Experimental Protocols
Protocol A: Synthesis of 2-Cyano-3-mesitylacrylic Acid

Objective: To synthesize the target scaffold demonstrating steric tolerance in Knoevenagel
conditions.

¢ Reagents:

o

Mesitaldehyde (10 mmol)

[¢]

Cyanoacetic acid (10 mmol)

o

Piperidine (0.5 mmol, Catalyst)

[e]

Ethanol (20 mL, Solvent)

e Procedure:

[¢]

Dissolution: Dissolve mesitaldehyde and cyanoacetic acid in ethanol in a round-bottom
flask.

o Catalysis: Add piperidine dropwise.

o Reflux: Heat the mixture to reflux (approx. 78°C) for 3-5 hours. Monitor via TLC (Mobile
phase: Hexane/Ethyl Acetate 3:1).

o Work-up: Cool to room temperature. The product may precipitate spontaneously. If not,
acidify slightly with dilute HCI to neutralize the piperidine salt and precipitate the free acid.

o Purification: Recrystallize from ethanol/water to obtain pure crystals.
 Validation:

o 1H NMR: Look for the olefinic proton singlet around
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8.0-8.5 ppm. Note the absence of coupling for this proton (singlet) due to the quaternary
-carbon.

o Melting Point: Distinct sharp melting point (typically >150°C, contrasting with liquid
propionic acid).

Protocol B: Comparative Acidity (pKa) Determination
Objective: To quantify the electron-withdrawing effect of the
-cyano group.
» Method: Potentiometric Titration.
e Setup: Calibrated pH meter, 0.01 M NaOH titrant.
» Execution:
o Dissolve 0.1 mmol of Propionic Acid in 50 mL water. Titrate and record pH vs. Volume.

o Dissolve 0.1 mmol of 2-Cyano-3-mesitylacrylic acid in 50 mL 50% EtOH/Water (due to low
agueous solubility). Perform blank correction for solvent.

e Analysis: Determine the half-equivalence point. Expect Propionic Acid ~4.87; Cyano-
derivative ~2.5-3.0 (apparent pKa in mixed solvent).

Applications in Drug Development & Research
Propionic Acid: The Pharmacophore Linker

Propionic acid moieties are critical in the NSAID class (Profens).
e Mechanism: The

-methyl-acetic acid motif binds to the cyclooxygenase (COX) active site.

e Role: It serves as a stable, metabolically active anchor.

o Example: Ibuprofen, Naproxen.
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2-Cyano-3-mesitylacrylic Acid: The Tunable Warhead

This scaffold is valuable in Covalent Drug Discovery and Material Science.
e Reversible Covalent Inhibitors:
o The

-cyanoacrylate motif is a Michael Acceptor. It can react with nucleophilic cysteine residues
in proteins.

o Steric Tuning: The Mesityl group is crucial here. Unlike a simple phenyl group, the bulky
mesityl group protects the

-carbon. This slows down the reaction rate, potentially transforming an irreversible inhibitor
into a reversible one, or increasing selectivity by only reacting with cysteines in spacious
pockets.

e UV Filtration & Photostability:

o Similar to Octocrylene, this molecule absorbs UV radiation. The steric twist prevents
efficient

-stacking, reducing aggregation-induced quenching in solid states.

Mechanistic Contrast: Reactivity Flow
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Figure 2: Divergent reactivity profiles. Propionic acid participates in carboxyl-group
modifications, while the cyano-mesityl derivative acts as a sterically modulated electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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